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Compound of Interest

Compound Name: Fasiglifam hemihydrate

Cat. No.: B595586

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction

Fasiglifam (also known as TAK-875) is a potent and selective agonist for the G-protein coupled
receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1] GPR40 is
predominantly expressed in pancreatic (3-cells and plays a crucial role in regulating glucose-
stimulated insulin secretion.[1] Upon activation by agonists like Fasiglifam, GPR40 couples to
the Gag/11 protein, initiating a signaling cascade that results in the mobilization of intracellular
calcium (Ca2+), a key second messenger in insulin exocytosis. This application note provides a
detailed protocol for a no-wash, fluorescence-based Ca2+ mobilization assay to characterize
the activity of Fasiglifam on cells expressing human GPR40.

Data Presentation

The following table summarizes the potency of Fasiglifam in inducing Ca2+ mobilization in
various cell lines expressing the GPR40 receptor.
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. Fasiglifam
Cell Line Receptor Assay Type Reference
EC50 (nM)
FLIPR Calcium
CHO Human GPR40 29.6
Flux
Intracellular IP
CHO Human GPR40 ) 72
Production
FLIPR (Fluo-8
HEK293 Rat GPR40 39
dye)
Intracellular 1P
CHO-hGPR40 Human GPR40 72

Production

Signaling Pathway

Activation of GPR40 by Fasiglifam triggers a well-defined signaling pathway leading to an

increase in intracellular calcium concentration.
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Binds to IP3R on Endoplasmic
I
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Preparation

1. Plate CHO-hGPR40 cells in a
96-well black-walled plate

\

2. Load cells with FLIPR Calcium 5 Assay Kit

3. Prepare serial dilutions of Fasiglifam

Assay Execution

4. Set up FLIPR instrument parameters

!

5. Read baseline fluorescence

!

6. Add Fasiglifam and measure fluorescence change

Data Analysis
Y

7. Export fluorescence data

!

8. Plot dose-response curve

!

9. Calculate EC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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